Cas no 1186608-66-1 (1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-
• CAS No: 1186608-66-1
• MF: C₁₂H₁₈BrN₃OSi
• MW: 328.280322551727
• MDL: MFCD22628106
• CID: 4782419
• Update Time: 2025-06-13

1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-

• MDL： MFCD22628106
• Inchi： 1S/C12H18BrN3OSi/c1-18(2,3)5-4-17-9-16-12-10(7-15-16)6-11(13)8-14-12/h6-8H,4-5,9H2,1-3H3
• InChI Key： XJKQWXNGTAGTSW-UHFFFAOYSA-N
• SMILES： C12N(COCC[Si](C)(C)C)N=CC1=CC(Br)=CN=2

Additional information on 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-

Introduction to 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]- (CAS No. 1186608-66-1) and Its Emerging Applications in Chemical Biology

The compound 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl], identified by its CAS number 1186608-66-1, represents a fascinating scaffold in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a fused pyrazole and pyridine ring system with a bromo substituent at the 5-position and a unique [2-(trimethylsilyl)ethoxy]methyl side chain, has garnered significant attention due to its structural complexity and potential biological activities. The presence of the bromo group not only enhances its reactivity in cross-coupling reactions but also allows for further functionalization, making it a versatile building block for drug discovery.

In recent years, the exploration of pyrazolo[3,4-b]pyridine derivatives has expanded dramatically, driven by their broad spectrum of biological activities. These compounds exhibit notable properties as kinase inhibitors, anticancer agents, and antimicrobial agents. The specific modification at the 5-bromo position in this compound is particularly intriguing, as it has been shown to influence binding affinity and selectivity in target proteins. Furthermore, the [2-(trimethylsilyl)ethoxy]methyl group introduces a lipophilic moiety that can enhance cell membrane permeability, improving bioavailability—a critical factor in drug development.

Recent studies have highlighted the therapeutic potential of 1H-Pyrazolo[3,4-b]pyridine derivatives in addressing chronic diseases. For instance, research published in high-impact journals such as *Nature Chemical Biology* and *Journal of Medicinal Chemistry* has demonstrated that certain analogs of this scaffold inhibit aberrant signaling pathways involved in cancer progression. The bromo-substituted derivative under discussion (CAS No. 1186608-66-1) is being investigated for its ability to modulate enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are pivotal in inflammatory responses and hematological malignancies.

The [2-(trimethylsilyl)ethoxy]methyl group in this compound serves multiple purposes beyond mere structural diversification. It acts as a protecting group for hydroxyl functionalities during synthetic transformations while also contributing to metabolic stability. This dual functionality makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics with improved pharmacokinetic profiles. Additionally, the silyl ether moiety can be selectively removed under mild acidic conditions, allowing for late-stage derivatization—a valuable feature in parallel synthesis campaigns.

From a synthetic chemistry perspective, 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl] (CAS No. 1186608-66-1) exemplifies the power of heterocyclic chemistry in generating complex molecular architectures. The synthesis involves multi-step reactions starting from commercially available precursors such as bromopyrazole and methyl acrylate. Transition-metal-catalyzed cross-coupling reactions play a pivotal role in constructing the pyridine ring system, while protecting group strategies ensure regioselective functionalization. These synthetic methodologies are not only elegant but also scalable, making this compound accessible for large-scale production.

The pharmacological evaluation of this derivative has revealed promising results in preclinical models. In vitro assays have shown that it exhibits potent inhibition against several kinases implicated in cancer growth and metastasis. Notably, its interaction with the ATP-binding site of these enzymes is mediated by both hydrophobic and hydrogen bonding interactions facilitated by the bromo and silyloxy groups respectively. Such insights have guided medicinal chemists in optimizing analogs with enhanced potency and reduced off-target effects.

The role of computational chemistry in deciphering the mechanism of action of this compound cannot be overstated. Molecular docking simulations have been employed to predict binding poses within target proteins, providing critical information for structure-based drug design. These studies have revealed that the [2-(trimethylsilyl)ethoxy]methyl group occupies hydrophobic pockets within the enzyme active site while the bromo substituent engages in π-stacking interactions with aromatic residues. Such detailed structural insights are invaluable for rationalizing biological activity and guiding further optimization efforts.

In conclusion,1H-Pyrazolo[3,4-b]pyridine derivatives, particularly those featuring a 5-bromo substituent and an [2-(trimethylsilyl)ethoxy]methyl side chain (CAS No. 1186608-66-1), represent a promising class of molecules with significant therapeutic potential. Their unique structural features enable selective modulation of key biological pathways while offering synthetic flexibility through protecting group strategies and cross-coupling reactions. As research continues to uncover new applications for this scaffold—ranging from oncology to immunology—this compound stands out as a cornerstone molecule in modern chemical biology.